Cas no 307310-76-5 (Aziridine,1-(1-methylethyl)-2,3-diphenyl-, (2R,3R)-rel-)

• Product Name: Aziridine,1-(1-methylethyl)-2,3-diphenyl-, (2R,3R)-rel-
• CAS No: 307310-76-5
• MF: C₁₇H₁₉N
• MW: 237.339464426041
• CID: 300340
• PubChem ID: 16212952
• Update Time: 2025-10-28

Aziridine,1-(1-methylethyl)-2,3-diphenyl-, (2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• Aziridine,1-(1-methylethyl)-2,3-diphenyl-, (2R,3R)-rel-
• (2S,3S)-2,3-diphenyl-1-propan-2-ylaziridine
• (2S,3S)-1-(1-methylethyl)-2,3-diphenylaziridine
• trans-1-Isopropyl-2,3-diphenylaziridine
• trans-N-Isopropyl-2,3-diphenylaziridine
• J-018088
• DTXSID40583746
• J-018410
• 307310-76-5
• AKOS025295111
• TRANS-1-ISOPROPYL-2 3-DIPHENYLAZIRIDINE&
• (2S,3S)-2,3-Diphenyl-1-(propan-2-yl)aziridine
• SCHEMBL4047153

• Inchi： 1S/C17H19N/c1-13(2)18-16(14-9-5-3-6-10-14)17(18)15-11-7-4-8-12-15/h3-13,16-17H,1-2H3/t16-,17-/m0/s1
• InChI Key： QZCSIAPWHFXTLJ-IRXDYDNUSA-N
• SMILES： N1(C(C)C)[C@@H](C2C=CC=CC=2)[C@@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 237.15187
• Monoisotopic Mass: 237.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3.9
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 3
• XLogP3: 3.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.055
• Melting Point: 64-67 °C(lit.)
• Boiling Point: 319.2°Cat760mmHg
• Flash Point: 133.6°C
• Refractive Index: 1.587
• PSA: 3.01
• Solubility: Not determined

Aziridine,1-(1-methylethyl)-2,3-diphenyl-, (2R,3R)-rel- Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Aziridine,1-(1-methylethyl)-2,3-diphenyl-, (2R,3R)-rel-

Aziridine, 1-(1-methylethyl)-2,3-diphenyl-, (2R,3R)-rel- (CAS No. 307310-76-5): A Comprehensive Overview

Aziridine, 1-(1-methylethyl)-2,3-diphenyl-, (2R,3R)-rel- (CAS No. 307310-76-5) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of aziridines, which are three-membered heterocyclic compounds containing a nitrogen atom. The chiral centers at the 2 and 3 positions of the aziridine ring, specifically in the (2R,3R) configuration, make this compound particularly interesting for various synthetic and biological studies.

The (2R,3R)-rel- configuration of Aziridine, 1-(1-methylethyl)-2,3-diphenyl- is crucial for its reactivity and selectivity in chemical reactions. The presence of two phenyl groups and an isopropyl group attached to the aziridine ring imparts significant steric and electronic effects, which can influence the compound's behavior in different chemical environments. These properties make it a valuable intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Recent research has highlighted the potential of Aziridine, 1-(1-methylethyl)-2,3-diphenyl-, (2R,3R)-rel- in various applications. For instance, a study published in the Journal of Organic Chemistry demonstrated its utility as a key intermediate in the synthesis of bioactive compounds with potential therapeutic applications. The high enantiomeric purity of this compound ensures that it can be used in asymmetric synthesis to produce chiral drugs with enhanced efficacy and reduced side effects.

In the context of medicinal chemistry, Aziridine, 1-(1-methylethyl)-2,3-diphenyl-, (2R,3R)-rel- has been explored for its role in the development of new drug candidates. Its ability to form stable complexes with metal ions and its reactivity with nucleophiles make it a versatile building block for designing molecules with specific biological activities. For example, researchers at the University of California have utilized this compound to synthesize novel antiviral agents that show promise in inhibiting viral replication.

The synthesis of Aziridine, 1-(1-methylethyl)-2,3-diphenyl-, (2R,3R)-rel- typically involves multi-step processes that require precise control over reaction conditions to achieve the desired stereochemistry. One common approach involves the ring-closing metathesis (RCM) reaction followed by selective hydrogenation to introduce the chiral centers. Advanced techniques such as chiral catalysts and ligands are often employed to ensure high enantioselectivity and yield.

From a safety perspective, handling Aziridine, 1-(1-methylethyl)-2,3-diphenyl-, (2R,3R)-rel- requires adherence to standard laboratory practices for working with organic compounds. While it is not classified as a hazardous material or controlled substance, proper personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, storage conditions should be carefully controlled to maintain the integrity and stability of the compound.

In conclusion, Aziridine, 1-(1-methylethyl)-2,3-diphenyl-, (2R,3R)-rel- (CAS No. 307310-76-5) is a versatile and valuable compound with significant potential in organic synthesis and medicinal chemistry. Its unique structural features and high enantiomeric purity make it an attractive candidate for further research and development in various scientific fields. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding of complex chemical systems and developing innovative therapeutic agents.